Cas no 1806507-04-9 (5-Bromo-2-(3-bromopropanoyl)mandelic acid)

• Product Name: 5-Bromo-2-(3-bromopropanoyl)mandelic acid
• CAS No: 1806507-04-9
• MF: C₁₁H₁₀Br₂O₄
• MW: 366.002702236176
• CID: 4942662
• Update Time: 2025-05-24

5-Bromo-2-(3-bromopropanoyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(3-bromopropanoyl)mandelic acid

• Inchi： 1S/C11H10Br2O4/c12-4-3-9(14)7-2-1-6(13)5-8(7)10(15)11(16)17/h1-2,5,10,15H,3-4H2,(H,16,17)
• InChI Key： GEPVTDGUDICHFA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(CCBr)=O)=C(C=1)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 295
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6

Additional information on 5-Bromo-2-(3-bromopropanoyl)mandelic acid

5-Bromo-2-(3-bromopropanoyl)mandelic Acid: A Comprehensive Overview

5-Bromo-2-(3-bromopropanoyl)mandelic acid, identified by the CAS registry number 1806507-04-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique brominated structure, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its intriguing properties, particularly in the context of bioactivity and structural versatility.

The molecular structure of 5-Bromo-2-(3-bromopropanoyl)mandelic acid comprises a mandelic acid backbone with two bromine substituents. The bromine atoms are strategically positioned at the 5th and 3rd positions of the molecule, contributing to its distinct chemical properties. This arrangement not only enhances the compound's stability but also influences its reactivity in various chemical environments. Researchers have explored the synthesis of this compound through a variety of methods, including nucleophilic substitution and coupling reactions, with recent advancements focusing on optimizing reaction conditions for higher yields and purity.

One of the most promising aspects of 5-Bromo-2-(3-bromopropanoyl)mandelic acid is its potential bioactivity. Studies have demonstrated that this compound exhibits significant anti-tumor activity, particularly against certain types of cancer cells. The bromine substituents play a crucial role in modulating the compound's interaction with cellular targets, making it a valuable candidate for anti-cancer drug development. Additionally, recent research has explored its antimicrobial properties, suggesting potential applications in combating drug-resistant bacterial strains.

The synthesis and characterization of 5-Bromo-2-(3-bromopropanoyl)mandelic acid have been extensively documented in scientific literature. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These studies have provided valuable insights into the compound's electronic properties and reactivity, paving the way for further exploration into its practical applications.

In terms of applications, 5-Bromo-2-(3-bromopropanoyl)mandelic acid has shown promise in the field of material science. Its unique structure makes it a potential candidate for use in advanced materials such as sensors and catalysts. Researchers have also investigated its role in chiral recognition and asymmetric synthesis, highlighting its versatility as a building block for more complex molecules.

The development of efficient synthetic routes for 5-Bromo-2-(3-bromopropanoyl)mandelic acid remains an active area of research. Recent advancements have focused on green chemistry approaches, aiming to reduce environmental impact while maintaining high yields. These efforts underscore the importance of sustainable practices in modern chemical synthesis.

In conclusion, 5-Bromo-2-(3-bromopropanoyl)mandelic acid, with its CAS number 1806507-04-9, represents a fascinating compound with diverse applications across multiple disciplines. Its unique structure, coupled with promising bioactive properties, positions it as a valuable asset in both academic research and industrial applications. As research continues to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.